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For Researchers, Scientists, and Drug Development Professionals

Introduction
GNE-2256 is a potent and orally active chemical probe for Interleukin-1 Receptor-Associated

Kinase 4 (IRAK4). IRAK4 is a critical kinase that functions as a central node in signaling

pathways initiated by Toll-like receptors (TLRs) and interleukin-1 receptor (IL-1R) family

members.[1] These pathways are pivotal in the innate immune response and their

dysregulation is strongly implicated in the pathogenesis of various autoimmune diseases. Upon

activation, IRAK4 phosphorylates IRAK1, which then triggers downstream signaling cascades

leading to the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha

(TNFα), interleukin-6 (IL-6), and interferon-alpha (IFNα).[1] Elevated levels of these cytokines

are hallmarks of many autoimmune conditions, including systemic lupus erythematosus (SLE).

[1] GNE-2256 offers a valuable tool for investigating the role of IRAK4 in these disease

processes and for the development of novel therapeutic strategies.

Quantitative Data Summary
The following tables summarize the key in vitro and in vivo potency and selectivity data for

GNE-2256.

Table 1: In Vitro Potency and Cellular Activity of GNE-2256
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Assay Type Target/Endpoint IC50 / Ki Species

Biochemical Assay

(FRET)
IRAK4 Ki = 1.4 nM[1][2][3] Not specified

Cellular Target

Engagement

(NanoBRET)

IRAK4 IC50 = 3.3 nM[1] Not specified

Human Whole Blood

Assay
IL-6 production IC50 = 190 nM[1][2][3] Human

Human Whole Blood

Assay
IFNα production IC50 = 290 nM[1] Human

Table 2: In Vitro Selectivity of GNE-2256

Kinase Panel (221
kinases at 1 µM)

IC50 (nM)
CEREP Panel (36
targets at 1 µM)

% Inhibition

FLT3 177[1] TACR1 > 50%[1]

LRRK2 198[1] HTR2B > 50%[1]

NTRK2 259[1] ACHE > 50%[1]

JAK1 282[1]

NTRK1 313[1]

JAK2 486[1]

MAP4K4 680[1]

MINK1 879[1]

Table 3: In Vivo Activity of GNE-2256
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Animal Model Challenge Dose Effect

Mouse

Pharmacodynamic

(PD) Model

R848-induced 3 mg/kg (oral)

Inhibition of IL-6,

TNFα, and IFNα

secretion[2]

Mouse TLR-challenge

model
Not specified As low as 3 mg/kg

Pronounced and

dose-dependent

inhibition of TNFα[1]

Signaling Pathway
The diagram below illustrates the central role of IRAK4 in TLR/IL-1R signaling and its inhibition

by GNE-2256.
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Preparation

Incubation

Analysis

1. Collect Human
Whole Blood

3. Plate Blood and
Add Compound

2. Prepare GNE-2256
Serial Dilutions

4. Add TLR Agonist
(e.g., R848)

5. Incubate 18-24h
at 37°C

6. Centrifuge and
Collect Plasma

7. Measure Cytokines
(IL-6, IFNα) by ELISA

8. Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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